molecular formula C13H17NO3S B6459781 N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide CAS No. 2549133-31-3

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide

Cat. No. B6459781
CAS RN: 2549133-31-3
M. Wt: 267.35 g/mol
InChI Key: USZCZRQMXHASKZ-VZUCSPMQSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide (MSPPP) is a compound that has been studied for its potential use in a variety of scientific and medical applications. MSPPP is a prodrug, meaning it is inactive until it is metabolized by enzymes in the body. It has been studied for its ability to act as an enzyme inhibitor, as well as its potential use in the treatment of certain diseases.

Scientific Research Applications

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide has been studied for its potential use in the treatment of certain diseases, such as cancer, diabetes, and Alzheimer’s disease. In addition, it has been studied for its ability to act as an enzyme inhibitor, which could be useful in the development of new drugs or therapies.

Mechanism of Action

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide works by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in inflammation. In addition, it has been shown to inhibit the activity of certain enzymes involved in the production of prostaglandins, which are hormones that play a role in inflammation and pain.
Biochemical and Physiological Effects
N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects. In addition, it has been shown to have a protective effect on the liver and kidneys, and to reduce the risk of certain cancers.

Advantages and Limitations for Lab Experiments

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide has several advantages for use in laboratory experiments, including its low cost, low toxicity, and ease of synthesis. However, its potential side effects, such as gastrointestinal irritation, should be taken into account when using it in experiments.

Future Directions

Future research on N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide could focus on its potential use in the treatment of other diseases, such as Parkinson’s disease and arthritis. In addition, further studies could be conducted to determine the mechanisms of action of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide and its potential side effects. Additionally, research could be conducted to determine if N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide could be used in combination with other drugs or therapies to improve their efficacy. Finally, further studies could be conducted to explore the potential of N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide as an enzyme inhibitor, which could lead to the development of new drugs or therapies.

Synthesis Methods

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide can be synthesized by the reaction of 3-phenylpropanamide with 3-methanesulfonylprop-2-en-1-yl chloride and triethylamine in dichloromethane. The reaction is typically carried out at room temperature and the resulting product is purified by column chromatography.

properties

IUPAC Name

N-[(E)-3-methylsulfonylprop-2-enyl]-3-phenylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17NO3S/c1-18(16,17)11-5-10-14-13(15)9-8-12-6-3-2-4-7-12/h2-7,11H,8-10H2,1H3,(H,14,15)/b11-5+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

USZCZRQMXHASKZ-VZUCSPMQSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C=CCNC(=O)CCC1=CC=CC=C1
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CS(=O)(=O)/C=C/CNC(=O)CCC1=CC=CC=C1
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

267.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-3-phenylpropanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.